Cas no 28712-49-4 (2-Chloro-5-iodothiophene)

• Product Name: 2-Chloro-5-iodothiophene
• CAS No: 28712-49-4
• MF: C₄H₂ClIS
• MW: 244.481151103973
• MDL: MFCD18382465
• CID: 1040267
• PubChem ID: 12203264
• Update Time: 2025-06-08

2-Chloro-5-iodothiophene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-iodothiophene
• 2-Chlor-5-iod-thiophen
• 2-Chlor-5-jod-thiophen
• 2-Chloro-5-iodo-thiophen
• 2-chloro-5-iodo-thiophene
• 5-Chlor-2-iodthiophen
• Thiophene,2-chloro-5-iodo
• Thiophene, 2-chloro-5-iodo-
• DTXSID90480296
• A876655
• SCHEMBL2738954
• C4H2ClIS
• DB-104476
• C74472
• EN300-646071
• CS-0450513
• 28712-49-4
• AKOS005166871
• AS-59016
• MFCD18382465

• MDL： MFCD18382465
• Inchi： 1S/C4H2ClIS/c5-3-1-2-4(6)7-3/h1-2H
• InChI Key： IJEUNSXYUQTZPT-UHFFFAOYSA-N
• SMILES： IC1=CC=C(S1)Cl

Computed Properties

• Exact Mass: 243.86100
• Monoisotopic Mass: 243.86105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 3.2

Experimental Properties

• PSA: 28.24000
• LogP: 3.00610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-Chloro-5-iodothiophene

Recent Advances in the Application of 2-Chloro-5-iodothiophene (CAS: 28712-49-4) in Chemical Biology and Pharmaceutical Research

2-Chloro-5-iodothiophene (CAS: 28712-49-4) is a versatile heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated thiophene structure, serves as a valuable building block for the synthesis of more complex molecules with diverse biological activities. Recent studies have explored its utility in drug discovery, material science, and as a precursor for functionalized thiophene derivatives.

One of the most notable advancements in the use of 2-Chloro-5-iodothiophene is its role in the development of novel kinase inhibitors. Researchers have demonstrated that this compound can be efficiently functionalized to create selective inhibitors for tyrosine kinases, which are implicated in various cancers. A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthesis of a series of thiophene-based analogs using 2-Chloro-5-iodothiophene as a key intermediate, showing promising in vitro activity against EGFR-mutated non-small cell lung cancer cells.

In addition to its pharmaceutical applications, 2-Chloro-5-iodothiophene has been investigated for its potential in materials science. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, makes it an attractive candidate for the development of organic electronic materials. Recent work published in Advanced Materials has shown that derivatives of this compound can be used to create conjugated polymers with tunable optoelectronic properties, which could have applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthetic versatility of 2-Chloro-5-iodothiophene has also been exploited in chemical biology for the development of fluorescent probes and bioorthogonal reagents. A 2022 study in Chemical Communications reported the use of this compound as a precursor for thiophene-based fluorophores that can selectively label proteins in live cells. These probes exhibit excellent photostability and minimal cytotoxicity, making them valuable tools for imaging applications.

Despite these promising developments, challenges remain in the large-scale production and purification of 2-Chloro-5-iodothiophene, as well as in optimizing its reactivity for specific applications. Future research directions may focus on developing more efficient synthetic routes, exploring its potential in targeted drug delivery systems, and investigating its interactions with biological targets at the molecular level. The continued exploration of this compound and its derivatives is expected to yield significant contributions to both fundamental research and applied sciences in the coming years.